Cas no 112106-89-5 (2,3-dihydro-1H-indol-7-ylmethanol)

2,3-Dihydro-1H-indol-7-ylmethanol is a versatile heterocyclic compound featuring a fused indoline scaffold with a hydroxymethyl substituent at the 7-position. This structure imparts reactivity suitable for further functionalization, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The saturated pyrrole ring enhances stability compared to its unsaturated analogs, while the hydroxymethyl group offers a handle for derivatization via esterification, etherification, or oxidation. Its rigid bicyclic framework is advantageous in designing bioactive molecules, particularly in CNS-targeting compounds. The compound’s purity and well-defined stereochemistry (if applicable) ensure reproducibility in research and industrial applications. Suitable for use under inert conditions due to potential sensitivity to oxidation.

2,3-dihydro-1H-indol-7-ylmethanol structure

112106-89-5 structure

Product Name:2,3-dihydro-1H-indol-7-ylmethanol

CAS No:112106-89-5

MF:C₉H₁₁NO

MW:149.189742326736

MDL:MFCD19226268

CID:2608040

PubChem ID:14072920

Update Time:2025-10-29

2,3-dihydro-1H-indol-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

- 2,3-dihydro-1H-indol-7-ylmethanol
- (2,3-Dihydro-1H-indol-7-yl)methanol
- indolin-7-ylmethanol
- 1H-Indole-7-methanol, 2,3-dihydro-
- EN300-222296
- DTXCID70506266
- 112106-89-5
- AKOS006381495
- SCHEMBL10152492
- MFCD19226268
- DTXSID40555483
- G68608
- MDL： MFCD19226268
- Inchi： 1S/C9H11NO/c11-6-8-3-1-2-7-4-5-10-9(7)8/h1-3,10-11H,4-6H2
- InChI Key： YEUKLPJLDSENGT-UHFFFAOYSA-N
- SMILES： OCC1=CC=CC2=C1NCC2

Computed Properties

Exact Mass: 149.084063974Da
Monoisotopic Mass: 149.084063974Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 32.3Å²

2,3-dihydro-1H-indol-7-ylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D453003-10mg	2,3-Dihydro-1H-indol-7-ylmethanol	112106-89-5	10mg	$ 70.00	2022-06-05
TRC	D453003-50mg	2,3-Dihydro-1H-indol-7-ylmethanol	112106-89-5	50mg	$ 230.00	2022-06-05
TRC	D453003-100mg	2,3-Dihydro-1H-indol-7-ylmethanol	112106-89-5	100mg	$ 340.00	2022-06-05
Enamine	EN300-222296-0.05g	(2,3-dihydro-1H-indol-7-yl)methanol	112106-89-5	0.05g	$212.0	2023-09-16
Enamine	EN300-222296-0.1g	(2,3-dihydro-1H-indol-7-yl)methanol	112106-89-5	0.1g	$317.0	2023-09-16
Enamine	EN300-222296-0.25g	(2,3-dihydro-1H-indol-7-yl)methanol	112106-89-5	0.25g	$452.0	2023-09-16
Enamine	EN300-222296-0.5g	(2,3-dihydro-1H-indol-7-yl)methanol	112106-89-5	0.5g	$713.0	2023-09-16
Enamine	EN300-222296-1.0g	(2,3-dihydro-1H-indol-7-yl)methanol	112106-89-5	1g	$914.0	2023-06-03
Enamine	EN300-222296-2.5g	(2,3-dihydro-1H-indol-7-yl)methanol	112106-89-5	2.5g	$1791.0	2023-09-16
Enamine	EN300-222296-5.0g	(2,3-dihydro-1H-indol-7-yl)methanol	112106-89-5	5g	$2650.0	2023-06-03